Cas no 75-99-0 (2,2-Dichloropropanoic Acid (~90% purity))

• Product Name: 2,2-Dichloropropanoic Acid (~90% purity)
• CAS No: 75-99-0
• MF: C₃H₄CL₂O₂
• MW: 142.97
• MDL: MFCD00004178
• CID: 34035
• PubChem ID: 6418
• Update Time: 2025-06-08

2,2-Dichloropropanoic Acid (~90% purity) Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloropropionic acid
• Dalapon
• 2,2-Dichloropropanoic Acid
• Chlorinated Phenoxyacid Herbicides (as acids & esters)
• Dalapon acid
• Dalapon Solution
• Haloacetic Acid Mix Without Surrogate
• Dalapon100µg
• Propionicacid, 2,2-dichloro- (8CI)
• 2,2-DPA
• Alatex
• Basinex P
• DPA
• Dalascam
• NSC56352
• Proprop
• S 1315
• S 95
• S 95 (herbicide)
• Tripon
• a,a-Dichloropropanoic acid
• a,a-Dichloropropionic acid
• 2,2-Dichloropropanoic Acid (~90% purity)

• MDL： MFCD00004178
• Inchi： 1S/C3H4Cl2O2/c1-3(4,5)2(6)7/h1H3,(H,6,7)
• InChI Key： NDUPDOJHUQKPAG-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)(Cl)Cl
• BRN： 1750149

Computed Properties

• Exact Mass: 141.95900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Colorless or yellowish liquid
• Density: 1.389 g/mL at 25 °C(lit.)
• Melting Point: 166 ºC (dec.)
• Boiling Point: 90-92 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.454(lit.)
• Water Partition Coefficient: 50.2 g/100 mL
• PSA: 37.30000
• LogP: 1.26480
• Merck: 2802
• Sensitiveness: Moisture Sensitive
• Color/Form: 1000 μg/mL in methyl tert-butyl ether
• Solubility: Soluble in water, alcohol, alkali solution and diethyl ether. Water solubility 50.2 g/100 ml.
• Vapor Pressure: 0.3±0.7 mmHg at 25°C

2,2-Dichloropropanoic Acid (~90% purity) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P210,P403+P235
• Hazardous Material transportation number：3265
• WGK Germany：1
• Hazard Category Code： 38-41-52/53
• Safety Instruction： S26-S39-S61-S36-S16
• RTECS：UF0690000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R38; R41; R52/53
• HazardClass：8
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 7126, 6936 orally (Gaines, Linder)
• Storage Condition：room temp

Additional information on 2,2-Dichloropropanoic Acid (~90% purity)

Introduction to 2,2-Dichloropropanoic Acid (~90% purity) with CAS No 75-99-0

2,2-Dichloropropanoic Acid (~90% purity), identified by its Chemical Abstracts Service (CAS) number CAS No 75-99-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, with a purity level of approximately 90%, has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and industrial processes. The unique structural properties of 2,2-Dichloropropanoic Acid make it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and agrochemicals.

The chemical structure of 2,2-Dichloropropanoic Acid consists of a propanoic acid backbone with two chlorine atoms substituting at the second carbon position. This substitution pattern imparts distinct reactivity and functionalization possibilities, making it a cornerstone in organic synthesis. The high purity (around 90%) ensures minimal impurities that could interfere with sensitive chemical reactions, thereby enhancing the reliability and efficiency of its applications.

In recent years, research involving 2,2-Dichloropropanoic Acid has seen significant advancements, particularly in the field of medicinal chemistry. Its role as a building block in the synthesis of complex molecules has been extensively explored. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit promising biological activities. These include derivatives that show potential as antimicrobial agents, anti-inflammatory drugs, and even in the development of novel anticancer therapies.

The pharmaceutical industry has been particularly keen on leveraging the properties of 2,2-Dichloropropanoic Acid due to its ability to undergo various chemical transformations. Researchers have utilized this compound to develop prodrugs that enhance bioavailability and target specificity upon metabolic activation. Additionally, its incorporation into peptidomimetics has opened new avenues for designing drugs with improved pharmacokinetic profiles.

Beyond pharmaceuticals, 2,2-Dichloropropanoic Acid finds applications in agrochemical formulations. Its derivatives have been investigated for their efficacy as herbicides and fungicides. The chlorine atoms in its structure contribute to its stability and reactivity under various environmental conditions, making it an ideal candidate for such applications. Furthermore, ongoing research is exploring its potential use in biodegradable polymers and coatings, where its structural versatility could lead to innovative sustainable solutions.

The synthesis of 2,2-Dichloropropanoic Acid typically involves chlorination reactions on propanoic acid or related precursors. Advances in catalytic methods have improved the yield and selectivity of these reactions, reducing unwanted byproducts. Such improvements are crucial for large-scale production and ensuring the compound meets stringent purity standards required for pharmaceutical applications.

In conclusion, 2,2-Dichloropropanoic Acid (~90% purity), with its CAS number CAS No 75-99-0, is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceutical synthesis, agrochemical development, and material science underscores its importance. As research continues to uncover new methodologies and applications for this compound, its significance is expected to grow further. The high purity level ensures that researchers can rely on consistent performance across various experimental conditions, facilitating innovative breakthroughs.